Cas no 23924-91-6 (Ajmalicinine; 11-Methoxy)

• Product Name: Ajmalicinine; 11-Methoxy
• CAS No: 23924-91-6
• MF: C₂₂H₂₈N₂O₅
• MW: 400.468126296997
• CID: 263690
• Update Time: 2024-03-01

Ajmalicinine; 11-Methoxy Chemical and Physical Properties

Names and Identifiers

• Oxayohimban-16-carboxylicacid, 17-hydroxy-11-methoxy-19-methyl-, methyl ester, (16a,17b,19a)- (9CI)
• 4H-Indolo[2,3-a]pyrano[3,4-g]quinolizine, oxayohimban-16-carboxylic acidderiv.
• Tetraphyllinine(8CI)
• Tetraphyllinine
• CID 101297734
• Oxayohimban-16-carboxylic acid, 17-hydroxy-11-methoxy-19-methyl-, methyl ester, (16α,17β,19α)- (9CI)
• Ajmalicinine; 11-Methoxy

• Inchi： 1S/C22H28N2O5/c1-11-16-10-24-7-6-14-13-5-4-12(27-2)8-17(13)23-20(14)18(24)9-15(16)19(21(25)28-3)22(26)29-11/h4-5,8,11,15-16,18-19,22-23,26H,6-7,9-10H2,1-3H3/t11-,15-,16+,18-,19-,22+/m0/s1
• InChI Key： FJDXDMYSHIZPER-UHDOGEOTSA-N
• SMILES： O1[C@H]([C@H](C(=O)OC)[C@H]2C[C@H]3C4=C(C5C=CC(=CC=5N4)OC)CCN3C[C@@H]2[C@@H]1C)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 632
• XLogP3: 2.6
• Topological Polar Surface Area: 84

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Melting Point: 231-234 °C
• Boiling Point: 583.3±50.0 °C(Predicted)
• pka: 12.48±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Yohimbine alkaloids Yohimbine alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Yohimbine alkaloids